Cas no 885952-61-4 (1-(2-(Pyrrolidin-1-yl)ethyl)-1,4-diazepane)
885952-61-4 structure
Product Name:1-(2-(Pyrrolidin-1-yl)ethyl)-1,4-diazepane
CAS No:885952-61-4
MF:C11H23N3
MW:197.320422410965
CID:1082113
PubChem ID:2772404
Update Time:2025-04-20
1-(2-(Pyrrolidin-1-yl)ethyl)-1,4-diazepane Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-(Pyrrolidin-1-yl)ethyl)-1,4-diazepane
- 1-(2-Pyrrolidin-1-yl-ethyl)-[1,4]diazepane
- 1-(2-pyrrolidin-1-ylethyl)-1,4-diazepane
- AKOS005261723
- 885952-61-4
- DTXSID10378247
- 1-[2-(pyrrolidin-1-yl)ethyl]-1,4-diazepane
- DB-290615
-
- Inchi: 1S/C11H23N3/c1-2-7-13(6-1)10-11-14-8-3-4-12-5-9-14/h12H,1-11H2
- InChI Key: ATVGWOPOYPGTTE-UHFFFAOYSA-N
- SMILES: N1(CCCC1)CCN1CCNCCC1
Computed Properties
- Exact Mass: 197.189197746g/mol
- Monoisotopic Mass: 197.189197746g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 18.5Ų
1-(2-(Pyrrolidin-1-yl)ethyl)-1,4-diazepane Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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